![molecular formula C8H9N3O3 B1458761 6-Methyl-4-oxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylic acid CAS No. 1935580-16-7](/img/structure/B1458761.png)
6-Methyl-4-oxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylic acid
Overview
Description
“6-Methyl-4-oxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylic acid” is a chemical compound with the linear formula C8H9O3N3 . It is utilized extensively in scientific research for its diverse applications, ranging from drug development to materials synthesis.
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringO=C1C2=CC (C (O)=O)=NN2CCN1C . This indicates that the compound contains a pyrazolo[1,5-a]pyrazine ring with a carboxylic acid group and a methyl group attached. Physical And Chemical Properties Analysis
The compound has a molecular weight of 195.18 . Its IR spectrum and NMR spectrum have been reported , which can provide information about its structure and chemical bonds.Scientific Research Applications
Pharmaceutical Research
In the realm of pharmaceutical research, this compound is utilized as a reference standard for drug development . Its structural uniqueness lends itself to the synthesis of potential therapeutic agents. For instance, derivatives of this compound may be investigated for their neuroprotective or anticonvulsant properties due to the presence of the pyrazolo[1,5-a]pyrazine moiety, which is known to interact with central nervous system receptors.
Agricultural Chemistry
Within agricultural chemistry, such compounds can be explored for their role as precursors to agrochemicals . The pyrazine ring, in particular, is a common scaffold in the design of pesticides and herbicides , offering a platform for creating more effective and environmentally friendly agricultural chemicals.
Material Science
In material science, the compound’s robust heterocyclic framework can be instrumental in the synthesis of organic semiconductors . These materials are crucial for developing flexible electronics , solar cells , and light-emitting diodes (LEDs) , where stability and electronic properties of such organic compounds are paramount.
Environmental Science
This compound could be significant in environmental science as a model compound for studying the degradation of nitrogen-containing heterocycles in the environment . Understanding its breakdown products and pathways can inform the environmental impact assessment of similar structures commonly found in pharmaceuticals and agrochemicals.
Biochemistry
In biochemistry, the compound’s ability to form stable rings and frameworks makes it a candidate for studying enzyme-substrate interactions . It could serve as a substrate analogue in enzymatic reactions, helping to elucidate mechanisms of action or to design enzyme inhibitors.
Analytical Chemistry
Lastly, in analytical chemistry, this compound can be used to develop analytical standards for chromatography . Its distinct chemical structure allows for the testing and calibration of analytical equipment, ensuring accuracy and precision in chemical analysis across various industries.
Safety and Hazards
properties
IUPAC Name |
6-methyl-4-oxo-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3O3/c1-4-3-11-6(7(12)9-4)2-5(10-11)8(13)14/h2,4H,3H2,1H3,(H,9,12)(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PVFMQTPYIIUUBF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN2C(=CC(=N2)C(=O)O)C(=O)N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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